Cas no 923170-53-0 (4-(Difluoromethoxy)-5-methoxy-2-nitrobenzoic acid)

• Product Name: 4-(Difluoromethoxy)-5-methoxy-2-nitrobenzoic acid
• CAS No: 923170-53-0
• MF: C₉H₇F₂NO₆
• MW: 263.151789903641
• CID: 2627455
• PubChem ID: 16227222
• Update Time: 2025-10-30

4-(Difluoromethoxy)-5-methoxy-2-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

• .
• 4-(difluoromethoxy)-5-methoxy-2-nitrobenzoic acid
• 4-DIFLUOROMETHOXY-2-NITRO5-METHOXYBENZOIC ACID
• CL8117
• NE29610
• 923170-53-0
• EN300-24789
• 4-(difluoromethoxy)-5-methoxy-2-nitrobenzoicacid
• MFCD08444325
• 4-(Difluoromethoxy)-2-nitro-5-methoxybenzoic acid
• Z203041326
• AKOS008078515
• J-513715
• CS-0242359
• 4-(Difluoromethoxy)-5-methoxy-2-nitrobenzoic acid

• MDL： MFCD08444325
• Inchi： 1S/C9H7F2NO6/c1-17-6-2-4(8(13)14)5(12(15)16)3-7(6)18-9(10)11/h2-3,9H,1H3,(H,13,14)
• InChI Key： WSAFMMNHUKTIFQ-UHFFFAOYSA-N
• SMILES： FC(OC1=CC(=C(C(=O)O)C=C1OC)[N+](=O)[O-])F

Computed Properties

• Exact Mass: 263.02414327 g/mol
• Monoisotopic Mass: 263.02414327 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 263.15
• XLogP3: 2.2
• Topological Polar Surface Area: 102

Additional information on 4-(Difluoromethoxy)-5-methoxy-2-nitrobenzoic acid

Comprehensive Overview of 4-(Difluoromethoxy)-5-methoxy-2-nitrobenzoic acid (CAS No. 923170-53-0)

4-(Difluoromethoxy)-5-methoxy-2-nitrobenzoic acid (CAS No. 923170-53-0) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural properties. This nitrobenzoic acid derivative features a difluoromethoxy group and a methoxy substituent, making it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly for targeting enzymes and receptors where fluorine incorporation enhances metabolic stability.

The compound’s molecular formula (C₉H₇F₂NO₆) and structural features align with trends in modern medicinal chemistry, such as the "fluorine effect," which improves pharmacokinetics. Recent studies highlight its utility in developing anti-inflammatory agents and antimicrobial compounds, addressing global health challenges like antibiotic resistance. Its nitro group also offers reactivity for further functionalization, a key advantage in combinatorial chemistry.

From an industrial perspective, 923170-53-0 is synthesized via controlled nitration and etherification reactions, ensuring high purity for research applications. Analytical techniques like HPLC and NMR spectroscopy are critical for quality control, as impurities can affect downstream applications. Environmental considerations are also paramount; green chemistry principles are applied to minimize waste during production, reflecting the industry’s shift toward sustainable practices.

Market demand for fluorinated compounds like this is rising, driven by their efficacy in crop protection and pharmaceutical formulations. Regulatory agencies emphasize rigorous safety testing, though 4-(Difluoromethoxy)-5-methoxy-2-nitrobenzoic acid is not classified as hazardous under current guidelines. Storage recommendations include cool, dry conditions to preserve stability, with material safety data sheets (MSDS) providing detailed handling protocols.

In summary, CAS No. 923170-53-0 represents a versatile building block in synthetic chemistry, bridging academic research and industrial innovation. Its role in addressing drug discovery bottlenecks and sustainable agriculture underscores its relevance in science and technology. Future research may explore its applications in bioconjugation or catalysis, further expanding its utility.